2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride
Overview
Description
Synthesis Analysis
A novel, metal-free process for the challenging synthesis of 2- (3-methyl-1H-1,2,4-triazol-1-yl) acetic acid has been reported, which features an efficient construction of the triazole ring under flow conditions . This continuous, one-pot method is atom economical, highly selective, and environmentally benign .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride involves the reaction of 1-methyl-1H-1,2,3-triazole-4-carboxylic acid with glycine in the presence of a coupling agent, followed by acidification with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "1-methyl-1H-1,2,3-triazole-4-carboxylic acid", "Glycine", "Coupling agent", "Hydrochloric acid" ], "Reaction": [ "1. Dissolve 1-methyl-1H-1,2,3-triazole-4-carboxylic acid and glycine in a suitable solvent such as DMF or DMSO.", "2. Add a coupling agent such as EDC or HATU to the reaction mixture and stir for a few hours at room temperature.", "3. Acidify the reaction mixture with hydrochloric acid to obtain the hydrochloride salt of the product.", "4. Isolate the product by filtration or precipitation and wash with a suitable solvent such as water or ethanol.", "5. Dry the product under vacuum to obtain the final product, 2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride." ] } | |
CAS RN |
2361638-28-8 |
Product Name |
2-amino-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride |
Molecular Formula |
C5H9ClN4O2 |
Molecular Weight |
192.6 |
Purity |
95 |
Origin of Product |
United States |
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